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Compound of Interest

3-Ethoxythiophene-2-carboxylic
Compound Name: o
aci

Cat. No.: B147990

CAS Number: 139926-23-1

This technical guide provides a comprehensive overview of 3-Ethoxythiophene-2-carboxylic
acid, a heterocyclic compound of interest to researchers, scientists, and professionals in drug
development. This document outlines its chemical properties, synthesis, spectral
characteristics, and potential applications, with a focus on experimental details and data
presentation.

Chemical Properties and Structure

3-Ethoxythiophene-2-carboxylic acid is a substituted thiophene derivative. The presence of
both a carboxylic acid and an ethoxy group on the thiophene ring makes it a versatile building
block in organic synthesis, particularly in the development of pharmaceutical intermediates.

Table 1: Physicochemical Properties
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Property Value Source/Notes
CAS Number 139926-23-1
Molecular Formula C7Hs0Os3S
Molecular Weight 172.20 g/mol
) ) ) Inferred from related
Appearance White to off-white solid
compounds
Melting point of the related 3-
Melting Point No data available methylthiophene-2-carboxylic
acid is 147-149 °C.
Expected to be soluble in polar
- organic solvents like DMSO General solubility behavior of
Solubility o ] ) )
and methanol. Limited thiophene carboxylic acids.
solubility in water.
] Expected to be in the range of
pKa No data available ] ] )
typical carboxylic acids.
Synthesis

A definitive, detailed experimental protocol for the synthesis of 3-Ethoxythiophene-2-

carboxylic acid is not readily available in the public domain. However, a plausible synthetic

route can be extrapolated from general methods for the preparation of thiophene-2-carboxylic

acid derivatives. A common approach involves the synthesis of an ester precursor followed by

hydrolysis.

Plausible Synthetic Pathway

A likely two-step synthesis would involve:

» Synthesis of Ethyl 3-ethoxythiophene-2-carboxylate: This ester could potentially be

synthesized via several methods, including the reaction of a suitable thiophene precursor

with diethyl carbonate or through a multi-component reaction involving an active methylene

compound.
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« Hydrolysis to 3-Ethoxythiophene-2-carboxylic acid: The resulting ethyl ester would then

be hydrolyzed to the corresponding carboxylic acid. This is a standard transformation in
organic synthesis.

Thiophene Precursor

Ethyl 3-ethoxythiophene-2-carboxylate

Acid or Base
atalyzed hydrolysis

3-Ethoxythiophene-2-carboxylic acid

Potential Drug Discovery Workflow

3-Ethoxythiophene-2-carboxylic acid

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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